Cas no 51274-00-1 (Pigment Yellow 42 (Technical Grade))

• Product Name: Pigment Yellow 42 (Technical Grade)
• CAS No: 51274-00-1
• MF: Fe₂O₃^.H₂O
• MW: 177.7035
• MDL: MFCD00149717
• CID: 55968
• Update Time: 2025-10-23

Pigment Yellow 42 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Iron (III) oxide monohydrate
• Ironoxidemonohydrateyellow
• IRON OXIDE YELLOW
• C.I. PIGMENT YELLOW 42
• COMPOUND FERRIC GREEN
• FERRIC GREEN NO.5605
• Pigment Yellow 42
• Ferric oxide Yellow
• C.I. 77492
• Iron (III) oxide monohydrate yellow
• Pigment Yellow 42 (Technical Grade)
• C.I.Pigmentyellow42
• Transparentironoxideyellow
• RAW UMBER
• ROUGE
• SIENNA BURNT
• SIENNA
• NR RED IRON OXIDE
• YELLOW FERRIC OXIDE

• MDL： MFCD00149717
• Inchi： InChI=1S/Fe.2H2O.O/h;2*1H2;/q+3;;;-2/p-1
• InChI Key： LDHBWEYLDHLIBQ-UHFFFAOYSA-M
• SMILES： [Fe+3].O.[OH-].[O-2]

Computed Properties

• Exact Mass: 103.93996
• Monoisotopic Mass: 106.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: A lemon yellow to brown powder
• Density: 5.24
• Melting Point: 1538 °C
• Boiling Point: No data available
• Flash Point: >230 °F
• PSA: 57.53
• Solubility: Insoluble in water \ alcohol, soluble in acid
• Vapor Pressure: No data available

Pigment Yellow 42 (Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：NO7400000
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26
• Storage Condition：Room temperature storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt